Cas no 88204-13-1 (1,4,7-Thiadiazonine, octahydro-4,7-bis[(4-methylphenyl)sulfonyl]-)

1,4,7-Thiadiazonine, octahydro-4,7-bis[(4-methylphenyl)sulfonyl]- structure
88204-13-1 structure
Product Name:1,4,7-Thiadiazonine, octahydro-4,7-bis[(4-methylphenyl)sulfonyl]-
CAS No:88204-13-1
MF:C20H26N2O4S3
MW:454.626441478729
CID:641401
PubChem ID:71410075
Update Time:2025-04-19

1,4,7-Thiadiazonine, octahydro-4,7-bis[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,4,7-Thiadiazonine, octahydro-4,7-bis[(4-methylphenyl)sulfonyl]-
    • 4,7-bis-(4-methylphenyl)sulfonyl-1,4,7-thiadiazonane
    • 88204-13-1
    • DTXSID20829770
    • 4,7-Bis(4-methylbenzene-1-sulfonyl)-1,4,7-thiadiazonane
    • AKOS016035233
    • Inchi: 1S/C20H26N2O4S3/c1-17-3-7-19(8-4-17)28(23,24)21-11-12-22(14-16-27-15-13-21)29(25,26)20-9-5-18(2)6-10-20/h3-10H,11-16H2,1-2H3
    • InChI Key: NWSFUPUKNHVFAT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCSCCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 454.10547084g/mol
  • Monoisotopic Mass: 454.10547084g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 652
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 117Ų
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